Cas no 51362-24-4 (4-Pyridineacetic acid, 2-phenoxy-)
51362-24-4 structure
Product Name:4-Pyridineacetic acid, 2-phenoxy-
CAS No:51362-24-4
MF:C13H11NO3
MW:229.231343507767
CID:362456
PubChem ID:13239570
Update Time:2025-04-19
4-Pyridineacetic acid, 2-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridineacetic acid, 2-phenoxy-
- 2-(2-phenoxypyridin-4-yl)acetic acid
- (2-Phenoxypyridin-4-yl)acetic acid
- DTXSID50531177
- 51362-24-4
-
- Inchi: 1S/C13H11NO3/c15-13(16)9-10-6-7-14-12(8-10)17-11-4-2-1-3-5-11/h1-8H,9H2,(H,15,16)
- InChI Key: MOOIRYMOTDUKLC-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=C(C=CN=1)CC(=O)O
Computed Properties
- Exact Mass: 229.07393
- Monoisotopic Mass: 229.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 59.42
4-Pyridineacetic acid, 2-phenoxy- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
51362-24-4 (4-Pyridineacetic acid, 2-phenoxy-) Related Products
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